Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(m-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-[2-(3-methylanilino)-2-oxoethoxy]-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H20FN3O5/c1-3-30-22(29)21-18(31-13-19(27)24-16-6-4-5-14(2)11-16)12-20(28)26(25-21)17-9-7-15(23)8-10-17/h4-12H,3,13H2,1-2H3,(H,24,27)
• InChI Key: OEDWXLXCDCALQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC(=C2)C)C3=CC=C(C=C3)F
• Molecular Formula: C22H20FN3O5
• Molecular Weight: 425.4 g/mol

Description

Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(m-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C22H20FN3O5 and its molecular weight is 425.416. The purity is usually 95%.
BenchChem offers high-quality Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(m-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 1-(4-fluorophenyl)-6-oxo-4-(2-oxo-2-(m-tolylamino)ethoxy)-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Reactivity and Synthesis

Studies on the reactivity of related compounds highlight the synthesis and potential applications in the field of organic chemistry and materials science. For instance, the reactivity of oximes with ethyl glyoxylate forming various heterocyclic compounds has been explored, indicating potential pathways for synthesizing novel compounds with specific structural features (Nikolaenkova, Tikhonov, & Grishchenko, 2019). Similarly, the regioselective cyclocondensation of ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates with thiazolylhydrazines demonstrates a method for preparing specific pyrazole derivatives, suggesting applications in the development of materials or pharmaceutical intermediates (Pryadeina, Denisova, Burgart, & Saloutin, 2008).

Potential Applications in Drug Development

Research into the synthesis and in vitro biological activity of quinolone derivatives, including those with hydrazino, hydrazonyl, and pyrazolyl groups, implies potential applications in drug development, especially as intermediates for producing compounds with antimicrobial properties (Ziegler, Kuck, Harris, & Lin, 1988).

Novel Synthesis Methods

The synthesis of metabolites of specific quinoline derivatives through novel pathways suggests the exploration of these methods for producing biologically active compounds or for studying their metabolism (Mizuno, Yamashita, Sawai, Nakamoto, & Goto, 2006). Another example includes the one-pot synthesis of imidazolone derivatives from enaminones, presenting a simplified method for obtaining compounds that could have applications in various fields of chemistry (Bezenšek, Grošelj, Stare, Svete, & Stanovnik, 2012).